[(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane)

• CAS No.: 85004-93-9
• Molecular Formula: C8H22AlBrSi2
• Molecular Weight: 281.32 g/mol
• IUPAC Name: [bromo(trimethylsilylmethyl)alumanyl]methyl-trimethylsilane
• InChI: InChI=1S/2C4H11Si.Al.BrH/c2*1-5(2,3)4;;/h2*1H2,2-4H3;;1H/q;;+1;/p-1
• InChI Key: CYIHOTCSFBOWDK-UHFFFAOYSA-M
• Canonical SMILES: C[Si](C)(C)C[Al](C[Si](C)(C)C)Br

Description

[(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane) is a unique organosilicon compound characterized by the presence of bromoaluminum and trimethylsilane groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane) typically involves the reaction of trimethylsilyl-substituted alkynes with bromoaluminum reagents. One common method includes the use of bromotrimethylsilane as a selective reagent in the solvent-free conversion of glycerol into bromohydrins . The reaction conditions often involve room temperature and the presence of a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of [(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane) may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to isolate the compound from by-products.

Chemical Reactions Analysis

Types of Reactions

[(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced using hydride donors.

Substitution: The bromoaluminum group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include hydrosilanes, bromotrimethylsilane, and various catalysts. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

[(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane) has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis for the formation of complex molecules.

Biology: The compound can be employed in the study of biochemical pathways and enzyme interactions.

Industry: It is used in the production of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of [(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane) involves its interaction with molecular targets through its bromoaluminum and trimethylsilane groups. These interactions can lead to the formation of stable complexes and facilitate various chemical transformations. The molecular pathways involved may include the activation of specific enzymes or receptors, depending on the application .

Comparison with Similar Compounds

Similar Compounds

N,N’-Methylenebisacrylamide: This compound is used as a crosslinking agent in polyacrylamides and has applications in gel electrophoresis.

Bis(trimethylsilylmethyl) sulfide: Known for its use in organic synthesis as a building block.

Uniqueness

[(Bromoalumanediyl)bis(methylene)]bis(trimethylsilane) is unique due to its combination of bromoaluminum and trimethylsilane groups, which provide distinct reactivity and versatility in various chemical reactions. This uniqueness makes it valuable in specialized applications where other compounds may not be as effective.